Cas no 922120-54-5 (2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide)

• Product Name: 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide
• CAS No: 922120-54-5
• MF: C₂₀H₂₂ClFN₂O₅S
• MW: 456.915486812592
• CID: 5871839
• Update Time: 2025-07-22

2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-[(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)sulfonyl]ethyl]-6-fluoro-
• 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide

• Inchi： 1S/C20H22ClFN2O5S/c1-28-17-10-13-6-8-24(12-14(13)11-18(17)29-2)30(26,27)9-7-23-20(25)19-15(21)4-3-5-16(19)22/h3-5,10-11H,6-9,12H2,1-2H3,(H,23,25)
• InChI Key： HCXTUYSFBUAKMJ-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=C(OC)C(OC)=C2)(=O)=O)(=O)C1=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.32±0.46(Predicted)

Additional information on 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide

Introduction to 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide (CAS No. 922120-54-5)

2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922120-54-5, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of a benzamide core, combined with a fluorinated aromatic ring and a sulfonylethyl side chain linked to a tetrahydroisoquinoline moiety, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide is particularly noteworthy due to its intricate arrangement of functional groups. The benzamide moiety is known for its role in various bioactive molecules, often contributing to the solubility and metabolic stability of pharmaceutical agents. The introduction of a fluorine atom at the 6-position of the benzene ring enhances the lipophilicity and binding affinity of the compound, which are critical factors in drug design. Additionally, the sulfonylethyl group serves as a linker that bridges the benzamide core to the tetrahydroisoquinoline scaffold.

The tetrahydroisoquinoline component is a prominent pharmacophore in medicinal chemistry, frequently observed in natural products and synthetic drugs due to its biological activity. Specifically, derivatives of tetrahydroisoquinoline have been implicated in various pharmacological effects, including dopaminergic and serotonergic modulation. The presence of dimethoxy groups at the 6 and 7 positions of the tetrahydroisoquinoline ring further modulates its pharmacological profile, potentially enhancing receptor binding or metabolic stability. This structural motif is reminiscent of several bioactive alkaloids found in plants, which have been extensively studied for their therapeutic potential.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes and receptors involved in neurodegenerative diseases. The unique structural features of 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide make it an attractive candidate for such applications. The combination of a benzamide scaffold with a fluorinated aromatic ring and a tetrahydroisoquinoline side chain suggests potential interactions with proteins involved in neurochemical pathways. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in conditions such as Parkinson's disease and Alzheimer's disease.

The sulfonylethyl group in the molecule also introduces a polar region that could facilitate interactions with biological targets. Sulfonamides are well-known for their broad spectrum of biological activities and have been successfully incorporated into numerous therapeutic agents. The specific positioning of the sulfonylethyl side chain relative to the benzamide core may influence the compound's solubility and bioavailability, critical parameters for drug efficacy. Additionally, the chloro substituent on the benzene ring could serve as a handle for further chemical modifications or as part of a recognition element that interacts with biological targets.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have streamlined the synthesis of heterocyclic compounds containing multiple functional groups. These methods allow chemists to construct intricate molecular frameworks with high precision and yield. The ability to access such complex structures has opened new avenues for drug discovery and has led to the identification of novel bioactive molecules.

The potential applications of this compound extend beyond neurodegenerative diseases. Its structural motifs are also relevant to other therapeutic areas such as cancer research and inflammation modulation. For instance, tetrahydroisoquinoline derivatives have shown promise as anticancer agents due to their ability to interfere with signal transduction pathways involved in cell proliferation and survival. Similarly, sulfonamides have been explored as anti-inflammatory compounds due to their ability to inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

Evaluation of the pharmacokinetic properties of 2-chloro-N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-6-fluorobenzamide is essential for determining its feasibility as a drug candidate. Factors such as absorption rate (oral bioavailability), distribution within tissues (partition coefficients), metabolism (half-life), and excretion (renal clearance) must be carefully assessed through preclinical studies. Advances in biopharmaceutics modeling (BBM) have provided valuable tools for predicting these properties based on molecular structure alone. Such predictions can guide optimization efforts toward improving drug-like characteristics.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between chemists and biologists. Understanding how structural modifications influence biological activity requires both synthetic expertise and biological insight. High-throughput screening (HTS) technologies have accelerated this process by allowing rapid testing of large libraries of compounds against biological targets. Coupled with computational modeling techniques such as molecular docking simulations or quantum mechanical calculations (QM), HTS enables researchers to identify promising candidates for further investigation.

In conclusion, 2-chloro-N-{2-(6,7-dimethoxy-1,